Cas no 88543-33-3 (Idebenone Impurity 5)

Idebenone Impurity 5 structure
Idebenone Impurity 5 structure
Product Name:Idebenone Impurity 5
CAS No:88543-33-3
MF:C18H28O5
MW:324.411926269531
CID:629213
Update Time:2023-11-18

Idebenone Impurity 5 Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-hydroxy-6-(10-hydroxydecyl)-3-methoxy-5-methyl-
    • CID 138112443
    • Idebenone Impurity HMD-2
    • 2,5-Cyclohexadiene-1,4-dione, 2-hydroxy-6-(10-hydroxydecyl)-3-methoxy-5-methyl-
    • Idebenone Impurity 17
    • Idebenone Impurity 5
    • Inchi: 1S/C18H28O5/c1-13-14(16(21)17(22)18(23-2)15(13)20)11-9-7-5-3-4-6-8-10-12-19/h19,22H,3-12H2,1-2H3
    • InChI Key: AZTPTHOKAMPNTB-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCCCC1C(C(=C(C(C=1C)=O)OC)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 488
  • Topological Polar Surface Area: 83.8

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 476.4±45.0 °C(Predicted)
  • pka: 3.63±0.50(Predicted)

Idebenone Impurity 5 Related Literature

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